Cas no 1609246-42-5 (N6-(Benzylamino)carbonothioyllysine-13C6,15N2)

• Product Name: N6-(Benzylamino)carbonothioyllysine-13C6,15N2
• CAS No: 1609246-42-5
• CID: 4608067
• Update Time: 2025-05-19

N6-(Benzylamino)carbonothioyllysine-13C6,15N2 Chemical and Physical Properties

Names and Identifiers

• [13C6,15N2]-N6-[ (Benzylamino) carbonothioyl]lysine
• N6-(Benzylamino)carbonothioyllysine-13C6,15N2

Additional information on N6-(Benzylamino)carbonothioyllysine-13C6,15N2

Comprehensive Overview of N6-(Benzylamino)carbonothioyllysine-13C6,15N2 (CAS No. 1609246-42-5)

N6-(Benzylamino)carbonothioyllysine-13C6,15N2 is a stable isotope-labeled compound widely utilized in proteomics, metabolic research, and pharmaceutical development. With the CAS registry number 1609246-42-5, this compound features 13C6 and 15N2 isotopic labeling, making it an essential tool for mass spectrometry (MS)-based quantitative analysis. Researchers leverage its high isotopic purity (>98%) to track metabolic pathways, protein turnover, and drug metabolism with unparalleled precision.

The growing demand for isotope-labeled compounds in life sciences has positioned N6-(Benzylamino)carbonothioyllysine-13C6,15N2 as a critical reagent. Its applications span biomarker discovery, precision medicine, and cancer research, aligning with current trends in personalized therapeutics. A key advantage lies in its ability to minimize background noise in MS data, addressing common challenges like signal overlap in complex biological matrices.

From a structural perspective, the compound integrates a benzylamino-carbonothioyl moiety with lysine-13C6,15N2, enabling selective modification studies. This design facilitates investigations into post-translational modifications (PTMs), particularly ubiquitination and protein degradation pathways—topics dominating recent publications in Nature Chemical Biology and Cell Reports. Its stability under physiological conditions further supports in vivo tracing experiments.

In the context of AI-driven drug discovery, N6-(Benzylamino)carbonothioyllysine-13C6,15N2 serves as a validation standard for machine learning models predicting metabolite interactions. The compound’s well-defined spectral signatures (e.g., unique m/z ratios) are instrumental in training algorithms for high-throughput screening platforms. This synergy between wet-lab chemistry and computational biology reflects the industry’s shift toward multi-omics integration.

Quality control protocols for this compound emphasize HPLC-UV and LC-MS/MS verification, ensuring batch-to-batch reproducibility—a priority for CROs and academic labs. Storage recommendations (-20°C under inert gas) align with best practices for stable isotope-labeled standards, a frequently searched topic among analytical chemists. The compound’s MSDS highlights non-hazardous handling, differentiating it from regulated substances.

Emerging applications include single-cell proteomics, where its low detection limits enable quantification in limited samples. This addresses the rising interest in spatial omics and organelle-specific labeling, as evidenced by Google Scholar citation trends. Future directions may explore its utility in CRISPR-Cas9 editing validation or extracellular vesicle biomarker studies.

For procurement, researchers should prioritize suppliers with ISO 13485 certification, given the compound’s role in diagnostic assay development. Keywords like “heavy-labeled lysine derivative” and “13C6-15N2 tracer” yield optimal search engine visibility, reflecting common queries in metabolomics forums. Technical bulletins often cite its compatibility with MALDI-TOF and Orbitrap platforms.